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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and

crystallographic data instrumental in the structural elucidation of Alteichin, a phytotoxin

isolated from the fungus Alternaria eichhorniae. The document details the available mass

spectrometry data, outlines general experimental protocols, and presents a logical workflow for

the determination of its complex chemical structure.

Introduction
Alteichin, also known as Alterperylenol, is a perylenequinone derivative with significant

phytotoxic properties. Its discovery and structural characterization have been crucial for

understanding its mode of action and potential applications. The definitive structure of

Alteichin was established primarily through single-crystal X-ray analysis, a powerful technique

for determining the three-dimensional arrangement of atoms.[1] Spectroscopic methods,

particularly mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, played a

vital supporting role in confirming the molecular formula and providing insights into the

molecular framework.

While the definitive three-dimensional structure was determined by X-ray crystallography,

detailed experimental 1H and 13C NMR spectroscopic data, including chemical shifts and
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coupling constants, are not readily available in the reviewed scientific literature. The structural

analysis, therefore, heavily relies on the crystallographic and mass spectrometric findings.

Mass Spectrometry (MS) Data
Mass spectrometry was a key technique in determining the molecular weight and elemental

composition of Alteichin. High-resolution mass spectrometry (HRMS) provides the precise

molecular mass, allowing for the unambiguous determination of the molecular formula.

Table 1: Mass Spectrometry Data for Alteichin

Ionization
Mode

Precursor Ion Observed m/z
Molecular
Formula

Note

Positive [M+H]⁺ 351.217 C₂₀H₁₅O₆⁺

Negative [M-H]⁻ 349.1 C₂₀H₁₃O₆⁻

Key product ions

observed at m/z

305.0 and 277.1.

Experimental Protocols
Detailed, specific experimental protocols for the spectroscopic analysis of Alteichin are not

extensively reported. However, based on general practices for the analysis of natural products,

the following methodologies are typically employed.

Isolation and Purification
Cultivation:Alternaria eichhorniae is cultured in a suitable liquid medium to produce

Alteichin.

Extraction: The culture filtrate is extracted with an organic solvent, such as ethyl acetate, to

partition the secondary metabolites.

Chromatography: The crude extract is subjected to multiple rounds of column

chromatography on silica gel or other stationary phases to isolate Alteichin from other

fungal metabolites.
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Spectroscopic Analysis
Mass Spectrometry (MS): High-resolution mass spectra are typically acquired using an

electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer. This allows for accurate mass measurements to determine the elemental

composition. Tandem mass spectrometry (MS/MS) experiments are performed to induce

fragmentation of the molecular ion, providing structural information about the molecule's

substructures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectra are recorded on high-field

spectrometers (e.g., 400 MHz or higher) using deuterated solvents.

¹H NMR: Provides information about the chemical environment and connectivity of

hydrogen atoms.

¹³C NMR: Reveals the number and types of carbon atoms in the molecule.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons (COSY), protons and directly attached carbons (HSQC), and

long-range correlations between protons and carbons (HMBC), which helps in assembling

the complete molecular structure.

Structure Elucidation Workflow
The logical process for elucidating the structure of Alteichin, based on the available data, is

outlined in the following diagram.
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Caption: Workflow for the structure elucidation of Alteichin.

Conclusion
The structural elucidation of Alteichin serves as a case study in the application of modern

analytical techniques to natural product chemistry. While single-crystal X-ray analysis provided

the definitive three-dimensional structure, mass spectrometry was essential for determining the

molecular formula. The lack of publicly available, detailed experimental NMR data highlights

the importance of comprehensive data reporting in scientific literature to facilitate future

research and verification. This guide provides a foundational understanding of the key data and

methodologies involved in the characterization of this complex phytotoxin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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